N-(4-(tert-butyl)phenyl)-4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-tert-butylphenyl)-4-[(2-propan-2-ylimidazol-1-yl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C23H34N4O/c1-17(2)21-24-12-15-27(21)16-18-10-13-26(14-11-18)22(28)25-20-8-6-19(7-9-20)23(3,4)5/h6-9,12,15,17-18H,10-11,13-14,16H2,1-5H3,(H,25,28)
• InChI Key: ZNMFOUFFPFAJIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CC2CCN(CC2)C(=O)NC3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C23H34N4O
• Molecular Weight: 382.5 g/mol
• CAS No.: 1396573-64-0

Description

N-(4-(tert-butyl)phenyl)-4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C23H34N4O and its molecular weight is 382.552. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is used as an intermediate in the synthesis of nociceptin antagonists, a class of compounds with potential therapeutic applications. An efficient and practical asymmetric synthesis method for a related compound has been developed, which is applicable for large-scale operations (Jona et al., 2009).
• A study described the synthesis and properties of a derivative of N-(4-(tert-butyl)phenyl)-4-((2-isopropyl-1H-imidazol-1-yl)methyl)piperidine-1-carboxamide, investigating its thermal, electrochemical, and photophysical characteristics, comparing them with theoretical values (Skuodis et al., 2021).

Pharmacological and Biological Activities

• Research identified a structurally diverse compound, 1-Methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide, as a potent and orally available Glycine Transporter 1 (GlyT1) inhibitor, using central nervous system multiparameter optimization (CNS MPO) as a drug-likeness guideline (Yamamoto et al., 2016).
• The discovery of 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as inhibitors of soluble epoxide hydrolase was reported, offering a potential for investigation in various disease models (Thalji et al., 2013).
• A study on the chemical modification and analgesic activity of N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide revealed its potential as a TRPV1 antagonist, offering insights into its pharmacological and tolerability profile (Nie et al., 2020).

Miscellaneous Applications

• The compound tert-butyl 4-(1-methyl-1H-pyrazol-5-yl)piperidine-1-carboxylate was investigated, which forms part of a reaction leading to a compound with a 1-methyl-1H-pyrazol-5-yl substituent, indicating its potential in various chemical syntheses (Richter et al., 2009).